Cas no 103654-50-8 (Puerarin Apioside)
Puerarin Apioside is a flavonoid glycoside derived from Pueraria species, known for its potential bioactive properties. It exhibits notable stability and solubility, making it suitable for research in pharmacokinetics and metabolic studies. Its structural features may contribute to antioxidant and anti-inflammatory effects, offering utility in pharmaceutical and nutraceutical applications.
Puerarin Apioside structure
Product Name:Puerarin Apioside
CAS No:103654-50-8
MF:C26H28O13
MW:548.492729187012
MDL:MFCD29048571
CID:175438
PubChem ID:21676217
Update Time:2025-06-17
Puerarin Apioside Chemical and Physical Properties
Names and Identifiers
-
- 4H-1-Benzopyran-4-one,8-(6-O-D-apio-b-D-furanosyl-b-D-glucopyranosyl)-7-hydroxy-3-(4-hydroxyphenyl)-
- Mirificin
- Puerarin Apioside
- (1S)-1,5-Anhydro-6-O-[(2R,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)t etrahydro-2-furanyl]-1-[7-hydroxy-3-(4-hydroxyphenyl)-4-oxo-4H-ch romen-8-yl]-D-glucitol
- D-glucitol, 1,5-anhydro-1-C-[7-hydroxy-3-(4-hydroxyphenyl)-4-oxo-4H-1-benzopyran-8-yl]-6-O-[(2R,3R,4R)-tetrahydro-3,4-dihydroxy-4-(hydroxymethyl)-2-furanyl]-, (1S)-
- 8-(6-O-D-Apio-beta-D-furanosyl-beta-D-glucopyranosyl)-7-hydroxy-3-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
- 8-[6-[[(4R)-3,4-Dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl]-7-hydro
- 8-[(2S,3R,4R,5S,6R)-6-[[(2R,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl]-7-hydroxy-3-(4-hydroxyphenyl)chromen-4-one
- BCP10902
- LMPK12050008
- Q27158378
- (1S)-1,5-anhydro-6-O-[(2R,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]-1-[7-hydroxy-3-(4-hydroxyphenyl)-4-oxo-4H-1-benzopyran-8-yl]-D-glucitol
- 9FQ75MJ4HG
- Puerarinapioside
- SCHEMBL4450630
- 8-((2S,3R,4R,5S,6R)-6-((((2R,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)tetrahydrofuran-2-yl)oxy)methyl)-3,4,5-trihydroxytetrahydro-2H-pyran-2-yl)-7-hydroxy-3-(4-hydroxyphenyl)-4H-chromen-4-one
- CHEBI:85168
- 103654-50-8
- 8-(6-O-D-APIO-.BETA.-D-FURANOSYL-.BETA.-D-GLUCOPYRANOSYL)-7-HYDROXY-3-(4-HYDROXYPHENYL)-4H-1-BENZOPYRAN-4-ONE
- FS-7077
- AKOS032946003
- UNII-9FQ75MJ4HG
- DTXSID301337021
- MFCD29048571
- 8-[(2S,3R,4R,5S,6R)-6-({[(2R,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxy}methyl)-3,4,5-trihydroxyoxan-2-yl]-7-hydroxy-3-(4-hydroxyphenyl)-4H-chromen-4-one
- HY-N2134
- 4H-1-Benzopyran-4-one, 8-(6-o-D-apio-beta-D-furanosyl-beta-D-glucopyranosyl)-7-hydroxy-3-(4-hydroxyphenyl)-
- CS-0018685
- 4',7-Dihydroxyisoflavone 8-C-(6''-apiosylglucoside)
- 1ST169980
- Mirificin8-[(2S,3R,4R,5S,6R)-6-[[(2R,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl]-7-hydroxy-3-(4-hydroxyphenyl)chromen-4-one
- 8-((2S,3R,4R,5S,6R)-6-(((2R,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl)oxymethyl)-3,4,5-trihydroxyoxan-2-yl)-7-hydroxy-3-(4-hydroxyphenyl)chromen-4-one
- 8-[(2S,3R,4R,5S,6R)-6-[[(2R,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl]-7-hydroxy-3-(4-hydroxyphenyl)chromen-4-one; SMCC-DM1
- DA-57228
- (1S)-1,5-anhydro-6-O-((2R,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl)-1-(7-hydroxy-3-(4-hydroxyphenyl)-4-oxo-4H-1-benzopyran-8-yl)-D-glucitol
-
- MDL: MFCD29048571
- Inchi: 1S/C26H28O13/c27-9-26(35)10-38-25(24(26)34)37-8-16-19(31)20(32)21(33)23(39-16)17-15(29)6-5-13-18(30)14(7-36-22(13)17)11-1-3-12(28)4-2-11/h1-7,16,19-21,23-25,27-29,31-35H,8-10H2/t16-,19-,20+,21-,23+,24+,25-,26-/m1/s1
- InChI Key: ZBXWGKPUSLRPHX-QOIVFALESA-N
- SMILES: O1[C@@H](C2C(=CC=C3C(C(C4C=CC(=CC=4)O)=COC=23)=O)O)[C@@H]([C@H]([C@@H]([C@H]1CO[C@H]1[C@@H]([C@@](CO)(CO1)O)O)O)O)O
Computed Properties
- Exact Mass: 548.15300
- Monoisotopic Mass: 548.153
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 39
- Rotatable Bond Count: 6
- Complexity: 906
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.8
- Topological Polar Surface Area: 216
- Molecular Weight: 548.5
Experimental Properties
- Color/Form: Powder
- Density: 1.73±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 151-152 ºC
- Boiling Point: 848.027°C at 760 mmHg
- Flash Point: 285.82°C
- Refractive Index: 1.749
- Solubility: Very slightly soluble (0.21 g/l) (25 º C),
- PSA: 219.74000
- LogP: -1.14900
- Vapor Pressure: 0.0±3.3 mmHg at 25°C
Puerarin Apioside Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Puerarin Apioside Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemFaces | CFN90643-20mg |
Mirificin |
103654-50-8 | >=98% | 20mg |
$198 | 2021-07-22 | |
| ChemFaces | CFN90643-20mg |
Mirificin |
103654-50-8 | >=98% | 20mg |
$198 | 2023-09-19 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | PHL84240-10MG |
Mirificin |
103654-50-8 | 10mg |
¥6947.41 | 2023-09-09 | ||
| Chengdu Biopurify Phytochemicals Ltd | BP1633-20mg |
Mirificin |
103654-50-8 | 98% | 20mg |
$196 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP1633-10mg |
Mirificin |
103654-50-8 | 98% | 10mg |
$115 | 2023-09-20 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T4587-5 mg |
Mirificin |
103654-50-8 | 99.80% | 5mg |
¥2180.00 | 2022-04-26 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P47820-20mg |
Mirificin |
103654-50-8 | 20mg |
¥1598.0 | 2021-09-08 | ||
| ChemScence | CS-0018685-5mg |
Mirificin |
103654-50-8 | 5mg |
$235.0 | 2022-04-28 | ||
| ChemScence | CS-0018685-10mg |
Mirificin |
103654-50-8 | 10mg |
$400.0 | 2022-04-28 | ||
| abcr | AB493794-5 mg |
Puerarin apioside; . |
103654-50-8 | 5mg |
€381.00 | 2023-06-15 |
Puerarin Apioside Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk